Methyl 2-[3-(3-chloropropoxy)phenyl]acetate

• CAS RN: 140232-81-1
• Molecular Formula: C12H15ClO3
• Molecular Weight: 242.70 g/mol
• IUPAC Name: methyl 2-[3-(3-chloropropoxy)phenyl]acetate
• InChI: InChI=1S/C12H15ClO3/c1-15-12(14)9-10-4-2-5-11(8-10)16-7-3-6-13/h2,4-5,8H,3,6-7,9H2,1H3
• InChI Key: XATOZTUIIMWMSB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=CC=C1)OCCCCl

Description

Methyl 2-[3-(3-chloropropoxy)phenyl]acetate is a useful research compound. Its molecular formula is C12H15ClO3 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxyphenylacetate (87 g, 0.52 mol) was dissolved in acetone (500 mL). 1-Bromo-3-chloropropane (55 mL, 0.56 mol) was added, followed by potassium carbonate (73 g, 0.53 mol) and acetone (100 mL). The reaction was heated at reflux. After 24 hours, more 1-bromo-3-chloropropane (5 mL, 50 mmol) was added and the reaction refluxed for a further 24 hours. The mixture was cooled, filtered and rotary evaporated. The product was purified by passage over a short column of silica gel (650 g: 135 mm diameter column) eluted with hexane, and 30% ethyl acetate in hexane, to afford methyl 3-(3-chloro-propoxy)-phenylacetate (120 g, 95%) as an oil. 1H NMR (CDCl3) δ 7.25 (1H, dd), 6.93-6.85 (3H, m), 4.16 (2H, t), 3.79 (2H, t), 3.73 (3H, s), 3.62 (2H, s), 2.28 (2H, m).